Cas no 1103838-83-0 (1-(4-Nitrophenyl)piperidine-2-carboxylic acid)

1-(4-Nitrophenyl)piperidine-2-carboxylic acid is a nitro-substituted piperidine derivative with significant utility in pharmaceutical and organic synthesis. Its structure features a carboxylic acid group and a nitrophenyl moiety, making it a versatile intermediate for the development of bioactive compounds. The nitro group enhances reactivity in reduction and substitution reactions, while the piperidine scaffold contributes to conformational rigidity, beneficial for drug design. This compound is particularly valuable in medicinal chemistry for constructing pharmacophores with potential CNS activity. Its high purity and well-defined chemical properties ensure reproducibility in research applications. Suitable for use in peptide mimetics and heterocyclic synthesis, it offers a reliable building block for advanced chemical transformations.

1-(4-Nitrophenyl)piperidine-2-carboxylic acid structure

1103838-83-0 structure

Product name:1-(4-Nitrophenyl)piperidine-2-carboxylic acid

CAS No:1103838-83-0

MF:C₁₂H₁₄N₂O₄

MW:250.250563144684

MDL:MFCD08442407

CID:1072861

PubChem ID:16769231

1-(4-Nitrophenyl)piperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1-(4-Nitrophenyl)piperidine-2-carboxylic acid
- SB44172
- 1103838-83-0
- AKOS000125320
- 1-(4-Nitrophenyl)piperidine-2-carboxylicacid
- MFCD08442407
- AKOS016344105
- DB-017380
- CS-0440814
- MDL： MFCD08442407
- Inchi： InChI=1S/C12H14N2O4/c15-12(16)11-3-1-2-8-13(11)9-4-6-10(7-5-9)14(17)18/h4-7,11H,1-3,8H2,(H,15,16)
- InChI Key： VTOPOGQYQMNRCM-UHFFFAOYSA-N
- SMILES： C1CCN(C2=CC=C(C=C2)[N+](=O)[O-])C(C1)C(=O)O

Computed Properties

Exact Mass: 250.09535693g/mol
Monoisotopic Mass: 250.09535693g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 321
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 86.4Å²
XLogP3: 2.3

Experimental Properties

Density: 1.3±0.1 g/cm3
Melting Point: 146-147
Boiling Point: 484.4±40.0 °C at 760 mmHg
Flash Point: 246.8±27.3 °C
Vapor Pressure: 0.0±1.3 mmHg at 25°C

1-(4-Nitrophenyl)piperidine-2-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： Irritant
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Hazardous Material Identification：
HazardClass：IRRITANT
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1-(4-Nitrophenyl)piperidine-2-carboxylic acid Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Fluorochem	034088-2g	1-(4-Nitrophenyl)piperidine-2-carboxylic acid	1103838-83-0		2g	￡352.00	2022-03-01
Advanced ChemBlocks	P42654-5G	1-(4-Nitrophenyl)piperidine-2-carboxylic acid	1103838-83-0	95%	5G	$625	2023-09-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1511481-1g	1-(4-Nitrophenyl)piperidine-2-carboxylic acid	1103838-83-0	98%	1g	￥5319.00	2024-08-09
Chemenu	CM485842-1g	1-(4-Nitrophenyl)piperidine-2-carboxylic acid	1103838-83-0	97%	1g	$245	2022-09-04
Fluorochem	034088-1g	1-(4-Nitrophenyl)piperidine-2-carboxylic acid	1103838-83-0		1g	￡186.00	2022-03-01
Advanced ChemBlocks	P42654-1G	1-(4-Nitrophenyl)piperidine-2-carboxylic acid	1103838-83-0	95%	1G	$205	2023-09-15